Cas no 31626-19-4 (9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-)

9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy- structure
31626-19-4 structure
Product Name:9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-
CAS No:31626-19-4
MF:C14H8Br2N2O4
MW:428.032321929932
CID:306747
PubChem ID:161719
Update Time:2025-04-19

9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-
    • 1,5-diamino-2,3-dibromo-4,8-dihydroxyanthracene-9,10-dione
    • 1,5-Diaminodibromo-4,8-dihydroxyanthraquinone
    • EINECS 250-735-8
    • 1,5-diaminodibromo-4,8-dihydroxy-10-anthracenedione
    • DTXSID501014893
    • Dibromo-1,5-diamino-4,8-dihydroxyanthraquinone
    • 31626-19-4
    • Inchi: 1S/C14H8Br2N2O4/c15-9-10(16)14(22)8-7(11(9)18)13(21)6-4(19)2-1-3(17)5(6)12(8)20/h1-2,19,22H,17-18H2
    • InChI Key: SPVORLXNUCZWOC-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C2C(C3C(=CC=C(C=3C(C=2C=1N)=O)O)N)=O)O)Br

Computed Properties

  • Exact Mass: 425.88500
  • Monoisotopic Mass: 425.88508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 126.64000
  • LogP: 3.72500
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